Cas no 23786-14-3 (Methyl 4-methoxyphenylacetate)

Methyl 4-methoxyphenylacetate Properties

Names and Identifiers

• Methyl 2-(4-methoxyphenyl)acetate
• METHYL 4-METHOXYPHENYLACETATE
• (4-Methoxy-Phenyl)-Acetic Acid Methylester
• methyl (4-methoxyphenyl)acetate
• (4-Methoxyphenyl)acetic acid methyl ester
• Acetic acid, (p-methoxyphenyl)-, methyl ester
• Acetic acid, 4-methoxyphenoxy, methyl ester
• Methyl (p-methoxyphenyl)acetate
• Methyl 2-(p-methoxyphenyl)acetate
• Phenylacetic acid, 4-methoxy, methyl ester
• 4-Methoxyphenylacetic Acid Methyl Ester
• Methyl 4-anisoleacetate
• Methyl 4-methoxybenzeneacetate
• (4-METHOXY-PHENYL)-ACETIC ACID METHYL ESTER
• Benzeneacetic acid, 4-methoxy-, methyl ester
• ZQYLDVNTWDEAJI-UHFFFAOYSA-N
• methyl(4-methoxyphenyl)acetate
• METHYL4
• Q63396574
• CHEMBL445203
• AS-38064
• MFCD00008454
• methyl p-methoxy-phenylacetate
• UNII-CCD9T5HQ7M
• DTXSID80178473
• 4-Methoxybenzeneacetic acid methyl ester
• 4-methoxy-phenylacetic acid methyl ester
• 23786-14-3
• methyl 2-(4-methoxyphenyl)acetate;(4-METHOXY-PHENYL)-ACETIC ACID METHYL ESTER
• p-Methoxyphenylacetic acid methyl ester
• Methyl 4-methoxyphenylacetate, 97%
• Benzeneacetic acid,4-methoxy-,methyl ester
• EINECS 245-886-1
• FT-0628649
• SY048791
• A816904
• EN300-1717720
• AKOS000295888
• SCHEMBL313139
• J-015210
• NS00027483
• Methyl Para Methoxyl Phenylacetate
• CCD9T5HQ7M
• CS-0130330
• M1330
• methyl p-methoxyphenylacetate
• METHYL4-METHOXYPHENYLACETATE
• STL507838
• +Expand

• MDL： MFCD00008454
• InChIKey： ZQYLDVNTWDEAJI-UHFFFAOYSA-N
• Inchi： 1S/C10H12O3/c1-12-9-5-3-8(4-6-9)7-10(11)13-2/h3-6H,7H2,1-2H3
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C(=O)OC([H])([H])[H]
• BRN： 2209665

Computed Properties

• Exact Mass: 196.07356
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 180.078644
• Heavy Atom Count: 13
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 1.41070
• PSA: 55.76
• Refractive Index: n20/D 1.516(lit.)
• Boiling Point: 158 °C/19 mmHg(lit.)
• Flash Point: Fahrenheit: 96.8 ° f < br / > Celsius: 36 ° C < br / >
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• Color/Form: Yellow liquid
• Solubility: Not determined
• Density: 1.135 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters